

SCR7 in different tumor models efficacy

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: SCR7

CAS No.: 1533426-72-0

Cat. No.: S548258

Get Quote

SCR7 Efficacy in Various Tumor Models


The following table summarizes the experimental efficacy of **SCR7**, both as a single agent and in combination with other therapies, across different cancer models.

Tumor Model	Treatment Type	Key Efficacy Findings	Experimental Context	Citation
Dalton's Lymphoma (DLA)	SCR7 + γ -radiation (IR)	Significant reduction in tumor cell proliferation; efficacy of SCR7 + 0.5 Gy IR was equivalent to 2 Gy IR alone.	<i>In vivo</i> mouse model (liquid and solid tumors)	[1]
Multiple Myeloma	SCR7 + Melphalan	Enhanced cytotoxicity compared to the alkylating agent melphalan alone.	<i>Ex vivo</i> patient cells	[2]
Cervical Cancer	SCR7 + Doxorubicin	Increased cytotoxicity by 15% to 50% compared to doxorubicin alone.	<i>In vitro</i> cell lines	[2]
Diffuse Large B-Cell Lymphoma	SCR7 + Ionizing Radiation	Enhanced the cytotoxic effects of radiation.	<i>In vitro</i> cell lines	[2]

Tumor Model	Treatment Type	Key Efficacy Findings	Experimental Context	Citation
Colorectal Adenocarcinoma (SW480)	SCR7 + Oxaliplatin	Overcame HSP110-conferred resistance to the chemotherapeutic drug oxaliplatin.	<i>In vitro</i> cell line	[2]
Various Cancers (Broad)	SCR7 single agent	Induced tumor regression and increased lifespan in multiple mouse xenograft models.	<i>In vivo</i> mouse models	[2]

Understanding SCR7's Mechanism of Action

SCR7 exerts its effects by specifically inhibiting **DNA Ligase IV**, a key enzyme in the Non-Homologous End Joining (NHEJ) pathway. This pathway is crucial for repairing DNA double-strand breaks (DSBs). The following diagram illustrates how **SCR7** blocks this repair process, leading to the accumulation of DNA damage and cell death, particularly in cancer cells.



[Click to download full resolution via product page](#)

The core mechanism involves **SCR7** binding to the DNA-binding domain of Ligase IV, preventing it from sealing broken DNA ends [2]. This blockage leads to the accumulation of unrepaired DSBs, which then triggers apoptotic cell death pathways [2]. Cancer cells, which often have heightened DNA repair activity, can be particularly vulnerable to this disruption.

Key Experimental Protocols

The data in the table was generated using standardized methods. Here are the protocols commonly used in these studies:

- **In Vitro Cytotoxicity Assays:** Cell lines are treated with **SCR7**, alone or in combination with other agents (e.g., doxorubicin, oxaliplatin). Cell viability is typically measured 48-72 hours post-treatment using assays like MTT or Annexin V staining for apoptosis [2] [3].
- **In Vivo Tumor Regression Studies:** Mouse models (e.g., xenografts) are established by implanting cancer cells. **SCR7** is administered via intraperitoneal injection, either alone or with radiotherapy. Tumor volume is measured regularly, and animal lifespan is recorded. Analysis often includes TUNEL assays on excised tumors to confirm DNA fragmentation and apoptosis [1] [2].
- **Combination with Radiotherapy:** In models like Dalton's Lymphoma, **SCR7** is administered concurrently with fractionated doses of γ -radiation. The synergistic effect is assessed by comparing tumor regression in groups receiving the combination therapy versus those receiving either treatment alone [1].
- **Validation of Target Engagement:** The specificity of **SCR7** for Ligase IV is confirmed through knockdown studies. If reducing Ligase IV levels via siRNA mimics the effect of **SCR7**, it validates the on-target action of the molecule [2].

Key Insights for Researchers

- **SCR7 as a Radiosensitizer and Chemosensitizer:** A major application of **SCR7** is in combination therapy. It can potentiate the effects of DNA-damaging agents like radiation and common chemotherapeutics, potentially allowing for lower, less toxic doses of these treatments while maintaining efficacy [1] [2].
- **Consider the Form of SCR7:** Researchers should note that "**SCR7**" refers to several related compounds. The parental **SCR7** can autocyclize, and a distinct molecule called **SCR7-pyrazine** also exists. While both inhibit NHEJ, **SCR7-pyrazine** is less specific and can have pan-ligase activity. A newer, more potent derivative, **SCR130**, has also been developed [2].
- **Utility Beyond Cancer Therapy:** **SCR7** is widely used as a biochemical tool to enhance the efficiency of precise genome editing (e.g., CRISPR-Cas9). By inhibiting the error-prone NHEJ pathway, it can shift the DNA repair balance toward the desired Homology-Directed Repair (HDR) pathway [3].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. , an inhibitor of NHEJ can sensitize SCR cells to ionization... 7 tumor [pubmed.ncbi.nlm.nih.gov]
2. SCR7, a potent cancer therapeutic agent and ... [pmc.ncbi.nlm.nih.gov]
3. Ligase IV inhibitor SCR enhances gene editing directed by... 7
[cellandbioscience.biomedcentral.com]

To cite this document: Smolecule. [SCR7 in different tumor models efficacy]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548258#scr7-in-different-tumor-models-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com